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Compound of Interest

Compound Name: Robinlin

cat. No.: B1250724

Robinlin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Robinlin is a novel, bioactive homo-monoterpene isolated from the ethanolic extracts of
Robinia pseudoacacia (black locust). Its discovery was guided by bioactivity in the brine shrimp
lethality test, suggesting potential cytotoxic and antineoplastic properties. This document
provides a comprehensive overview of the available technical data for Robinlin, including its
chemical properties, a generalized experimental protocol for its isolation and bioactivity
assessment, and a discussion of its known biological activities. The precise mechanism of
action and the signaling pathways modulated by Robinlin have not yet been elucidated in
published literature.

Chemical and Physical Properties

Robinlin is a structurally uniqgue homo-monoterpene.[1] While a specific CAS number has not
been assigned, other identifiers are available. The fundamental chemical and physical
properties of Robinlin are summarized in the table below.
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Property Value Source
Molecular Formula C11H1803 PubChem|[2]
Molecular Weight 198.26 g/mol PubChem|[2]

(6R)-6-hydroxy-3-(2-
IUPAC Name hydroxyethyl)-2,4,4- PubChem|[2]
trimethylcyclohex-2-en-1-one

ChEMBL ID CHEMBL87256 PubChem|[2]
_ Robinia pseudoacacia i
Source Organism Tian et al., 2001[1]
(Fabaceae)

Experimental Protocols

The following sections detail the generalized experimental procedures for the isolation and
bioactivity-guided fractionation of Robinlin from Robinia pseudoacacia, as well as the brine
shrimp lethality test used to assess its bioactivity. These protocols are based on the
methodologies described in the initial discovery of Robinlin and standard practices in natural
product chemistry.

Bioactivity-Directed Isolation of Robinlin

Robinlin was first isolated from the ethanolic extract of Robinia pseudoacacia through a
process known as bioactivity-directed fractionation.[1] This method involves a stepwise
separation of the crude extract into fractions of decreasing complexity, with each fraction being
tested for biological activity to guide the subsequent purification steps.
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Bioactivity-Directed Isolation Workflow for Robinlin.
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Brine Shrimp Lethality Test (BST)

The brine shrimp lethality test is a simple, rapid, and cost-effective preliminary screen for
cytotoxic activity. It is used to evaluate the toxicity of a substance on a living organism, in this
case, the brine shrimp Artemia salina.

Materials:

o Artemia salina eggs (brine shrimp eggs)
e Seasalt

 Distilled water

e Yeast solution (for feeding)

o Test tubes or multi-well plates

o Pipettes

e Light source

o Magnifying glass or microscope
Procedure:

o Hatching of Brine Shrimp: Prepare artificial seawater by dissolving sea salt in distilled water.
Add Artemia salina eggs to the seawater and incubate for 24-48 hours with aeration and a
light source to attract the hatched nauplii.

o Preparation of Test Solutions: Dissolve the crude extract, fractions, or purified Robinlin in a
suitable solvent (e.g., DMSO) and then dilute with seawater to achieve a range of
concentrations.

o Exposure: Transfer a set number of brine shrimp nauplii (typically 10-15) into each test tube
or well. Add the test solutions to the respective tubes/wells. A control group with the solvent
and a negative control with only seawater should be included.
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 Incubation and Observation: Incubate the nauplii with the test solutions for 24 hours. After
the incubation period, count the number of dead and surviving nauplii under a magnifying

glass.

o Data Analysis: Calculate the percentage of mortality for each concentration. The LCso (lethal
concentration 50%) value, which is the concentration of the test substance that kills 50% of
the brine shrimp, is then determined using probit analysis. A lower LCso value indicates

<¢>
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Workflow for the Brine Shrimp Lethality Test.

Biological Activity and Signaling Pathways
Known Biological Activities

The primary reported biological activity of Robinlin is its strong cytotoxicity in the brine shrimp
lethality test.[1] This activity suggests that Robinlin may have potential as an antineoplastic
agent. However, further studies are required to confirm its efficacy and mechanism of action in
human cancer cell lines.

Signaling Pathways

Currently, there is no information available in the scientific literature regarding the specific
signaling pathways that are modulated by Robinlin. The mechanism of action through which
Robinlin exerts its cytotoxic effects remains to be elucidated. Future research in this area is
crucial to understand its potential as a therapeutic agent.

Conclusion

Robinlin is a novel homo-monoterpene with demonstrated cytotoxic activity. This technical
guide provides the foundational knowledge of its chemical properties and a generalized
experimental approach for its study. The lack of information on its mechanism of action and
interaction with cellular signaling pathways highlights a significant area for future research.
Elucidating these aspects will be critical in determining the potential of Robinlin in drug
development, particularly in the field of oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Robinlin CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250724#robinlin-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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